Cas no 18918-31-5 (4-Nitrophenyl α-L-Rhamnopyranoside)

4-Nitrophenyl α-L-Rhamnopyranoside structure

18918-31-5 structure

Product Name:4-Nitrophenyl α-L-Rhamnopyranoside

CAS No:18918-31-5

MF:C₁₂H₁₅NO₇

MW:285.250004053116

MDL:MFCD00069788

CID:139867

PubChem ID:3082141

Update Time:2025-04-19

4-Nitrophenyl α-L-Rhamnopyranoside Chemical and Physical Properties

Names and Identifiers

- a-L-Mannopyranoside, 4-nitrophenyl6-deoxy-
- 4-Nitrophenyl α-L-rhamnopyranoside
- 3-Nitrophenyl alpha-L-rhamnopyranoside
- 3-Nitrophenyl α-L-rhamnopyranoside
- 4-Nitrophenyl-alpha-L-rhamnoside
- P-NITROPHENYL ALPHA-L -RHAMNOPYRANOSIDE CRYSTALLINE
- 4-Nitrophenylrhamnoside
- alpha-L-Mannopyranoside, 4-nitrophenyl 6-deoxy-
- para-Nitrophenyl-alpha-L-rhamnoside
- P-Nitrophenyl 6-Deoxy-Alpha-L-Mannopyranoside
- p-Nitrophenyl alpha-L-rhamnoside
- p-nitrophenyl α-L-Rhap
- 4-NITROPHENYL-A-L-RHAMNOSIDE
- P-NITROPHENYL-ALPHA-RHAMNOSIDE
- 3-Nitrophenyl ?L-rhamnopyranoside
- 4-Nitrophenyla-L-rhamnopyranoside
- 3-Nitrophenyl a-L-rhaMnopyranoside
- P-nitrophenyl A-L-rhamnopyranoside
- p-NITROPHENYL alpha-L-RHAMNOPYRANOSIDE
- 4-Nitrophenyl alpha-L-rhamnopyranoside
- (2S,3R,4R,5R,6S)-2-methyl-6-(4-nitrophenoxy)oxane-3,4,5-triol
- (2S,3R,4R,5R,6S)-2-Methyl-6-(4-nitrophenoxy)tetrahydro-2H-pyran-3,4,5-triol
- pNP-alpha-L-rhamnoside
- p-nitrophenyl-alpha-l-rhamnoside
- YILIDCGSXCGACV-UOAXWKJLSA-N
- DTXSID20172314
- A-L-rhamnopyranoside
- W-200008
- AS-66058
- 4-Nitrophenyl I+/--L-rhamnopyranoside
- CS-0142221
- 4-Nitrophenyl a-L-rhamnopyranoside
- SCHEMBL2296345
- s11470
- 18918-31-5
- MFCD00069788
- PD126759
- AKOS016009962
- 4-Nitrophenyl
- p-nitrophenyl-alpha-L-rhamnopyranoside
- HY-137815
- 4-Nitrophenylrhamnoside?
- (2S,3R,4R,5R,6S)-2-methyl-6-[4-[oxidanyl(oxidanylidene)-$l^4-azanyl]phenoxy]oxane-3,4,5-triol
- RY3
- 4-Nitrophenyl 6-Deoxy-a-L-mannopyranoside; p-Nitrophenyl a-L-rhamnopyranoside; p-Nitrophenyl a-L-rhamnoside; p-Nitrophenyl 6-Deoxy-a-L-mannopyranoside
- 4-Nitrophenyl α-L-Rhamnopyranoside
- MDL： MFCD00069788
- Inchi： 1S/C12H15NO7/c1-6-9(14)10(15)11(16)12(19-6)20-8-4-2-7(3-5-8)13(17)18/h2-6,9-12,14-16H,1H3/t6-,9-,10+,11+,12-/m0/s1
- InChI Key： YILIDCGSXCGACV-UOAXWKJLSA-N
- SMILES： O1[C@H]([C@@H]([C@@H]([C@H]([C@@H]1C)O)O)O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 285.085
Monoisotopic Mass: 285.085
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 339
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 125

Experimental Properties

Density: 1.503±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 179 ºC
Solubility: Slightly soluble (4.6 g/l) (25 º C),
PSA: 124.97000
LogP: 0.32430

4-Nitrophenyl α-L-Rhamnopyranoside Security Information

WGK Germany：3
Storage Condition：−20°C

4-Nitrophenyl α-L-Rhamnopyranoside Pricemore >>

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